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Compound of Interest

4-Amino-2-fluoro-3-methylbenzoic
Compound Name: d
aci

Cat. No.: B1603170

An In-Depth Technical Guide to 4-Amino-2-fluoro-3-methylbenzoic acid

Introduction

4-Amino-2-fluoro-3-methylbenzoic acid is a substituted aromatic carboxylic acid of
significant interest to the scientific community, particularly those in pharmaceutical and
medicinal chemistry. Its unique trifunctionalized structure, featuring an amine, a fluorine atom,
and a carboxylic acid group on a methyl-substituted benzene ring, makes it a versatile and
valuable building block for the synthesis of complex organic molecules. This compound serves
primarily as a key intermediate in the development of Active Pharmaceutical Ingredients (APIs),
with notable applications in the fields of oncology and neurology research.[1] The presence of
the fluorine atom is particularly strategic, as its incorporation into drug candidates can enhance
metabolic stability, binding affinity, and lipophilicity, thereby improving pharmacokinetic and
pharmacodynamic profiles.[2]

This guide provides a comprehensive overview of the known and anticipated chemical
properties of 4-Amino-2-fluoro-3-methylbenzoic acid, offering insights into its molecular
structure, spectroscopic characteristics, reactivity, and handling protocols. The information is
tailored for researchers, chemists, and drug development professionals who require a deep
technical understanding of this compound for synthetic applications.

Molecular Identity and Physicochemical Properties

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b1603170?utm_src=pdf-interest
https://www.benchchem.com/product/b1603170?utm_src=pdf-body
https://www.benchchem.com/product/b1603170?utm_src=pdf-body
https://www.myskinrecipes.com/shop/en/benzoic-acid-derivatives/65143--4-amino-2-fluoro-3-methylbenzoic-acid.html
https://www.nbinno.com/article/pharmaceutical-intermediates/4-fluoro-3-methylbenzoic-acid-synthesis-applications-r-d-chemists-fm
https://www.benchchem.com/product/b1603170?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1603170?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

The fundamental characteristics of a compound are dictated by its structure. The arrangement
of functional groups in 4-Amino-2-fluoro-3-methylbenzoic acid is key to its reactivity and

physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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